N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(methylthio)benzamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C18H18FNOS/c1-22-16-5-3-2-4-15(16)17(21)20-12-18(10-11-18)13-6-8-14(19)9-7-13/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key: PYSUJQQUQLMPGR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FNOS
• Molecular Weight: 315.4 g/mol

Description

N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(methylthio)benzamide, also known as FCPR03, is a small molecule that has recently gained attention in the field of scientific research. This compound is a potent inhibitor of a specific enzyme, making it a potential candidate for the development of new drugs for various diseases.

Scientific Research Applications

Synthesis and Biological Activity

Research into similar compounds has focused on their synthesis and evaluation for various biological activities. For instance, the synthesis of acylthioureas and their evaluation for antibacterial and antibiofilm properties have been explored, highlighting the potential of fluorine-substituted compounds in antimicrobial research (Limban, Marutescu, & Chifiriuc, 2011). Additionally, studies on fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) have investigated their antifungal and antibacterial activity, contributing to the understanding of structure-activity relationships in medicinal chemistry (Carmellino et al., 1994).

Antitumor Potential

The exploration of benzamide derivatives, particularly those with fluorine substitutions, has shown significant promise in antitumor research. A study on synthetic benzamide derivatives, including those with fluorine atoms, demonstrated their ability to inhibit histone deacetylase, induce hyperacetylation of nuclear histones, and exhibit potent antitumor efficacy in vivo, suggesting a novel chemotherapeutic strategy for cancers (Saito et al., 1999).

Antimicrobial Applications

New acylthiourea derivatives have been synthesized and shown to be active against a range of bacterial and fungal strains, indicating the utility of such compounds in developing new antimicrobial agents (Limban et al., 2011). This research is particularly relevant for the development of treatments for drug-resistant microbial infections.

Chemical Synthesis and Functionalization

The field of chemical synthesis has also benefited from research into fluorine-containing benzamides, with studies exploring novel synthetic routes and functionalization strategies to create compounds with potential biological activities. For example, the development of efficient fluorinating agents for the synthesis of fluorocarboxylic acids and fluorobenzamides highlights the versatility of such compounds in synthetic organic chemistry (Fritz-Langhals, 1994).